Cas no 5422-68-4 (Benzaldehyde, 2-nitro-,2-(2,4-dinitrophenyl)hydrazone)

Benzaldehyde, 2-nitro-,2-(2,4-dinitrophenyl)hydrazone structure
5422-68-4 structure
Product Name:Benzaldehyde, 2-nitro-,2-(2,4-dinitrophenyl)hydrazone
CAS No:5422-68-4
MF:C13H9N5O6
MW:331.240462064743
CID:384956
PubChem ID:9561059
Update Time:2025-04-19

Benzaldehyde, 2-nitro-,2-(2,4-dinitrophenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-nitro-,2-(2,4-dinitrophenyl)hydrazone
    • 2,4-dinitro-N-[(E)-(2-nitrophenyl)methylideneamino]aniline
    • < 2-Nitro-benzaldehyd> -2.4-dinitro-phenylhydrazon
    • 2-Nitro-benzaldehyd-< 2.4-dinitro-phenylhydrazon>
    • 2-Nitrobenzaldehyd-2,4-dinitrophenylhydrazon
    • 2-nitrobenzaldehyde oxime
    • 2-nitro-benzaldehyde oxime
    • 2-nitro-benzaldehyde-(2,4-dinitro-phenylhydrazone)
    • 2-nitro-benzaldoxime
    • amp
    • nbsp
    • o-Nitrobenza
    • o-nitrobenzaldehyde oxime
    • SYN-2-NITROBENZALDOXIME
    • syn-2-NitrobenzaldoxiMe&amp
    • syn-O-Nitrobenzaldoxime
    • NSC12049
    • NSC-12049
    • 5422-68-4
    • AKOS003407906
    • Inchi: 1S/C13H9N5O6/c19-16(20)10-5-6-11(13(7-10)18(23)24)15-14-8-9-3-1-2-4-12(9)17(21)22/h1-8,15H/b14-8+
    • InChI Key: AYGKPPOWJYTVBQ-RIYZIHGNSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1N/N=C/C1C=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 331.05537
  • Monoisotopic Mass: 331.05528302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 162Ų

Experimental Properties

  • PSA: 153.81
  • LogP: 4.49980
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